Cas no 1246817-44-6 (Dabigatran-d3)

Dabigatran-d3 Properties

Names and Identifiers

• Dabigatran-d3
• Dabigatran
• 3-[[2-[(4-carbamimidoylanilino)methyl]-1-(trideuteriomethyl)benzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
• Dabigatran-D3 solution
• A-alanine
• BIBR 953-d3
• BIBR 953ZW-d3
• N-[[2-[[[4-(Aminoiminomethyl)phenyl]amino]methyl]-1-(methyl-d3)-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-
• N-{2-[(4-Carbamimidoylanilino)methyl]-1-(~2~H_3_)methyl-1H-benzimidazole-5-carbonyl}-N-pyridin-2-yl-beta-alanine
• Dabigatran-(N-methyl-D3)
• G14126
• Dabigatran-d3 (>90%)
• HY-10163S1
• CS-0202567
• 1246817-44-6
• DTXSID70747410
• 1ST159566D3
• +Expand

• InChIKey： YBSJFWOBGCMAKL-FIBGUPNXSA-N
• Inchi： InChI=1S/C25H25N7O3/c1-31-20-10-7-17(25(35)32(13-11-23(33)34)21-4-2-3-12-28-21)14-19(20)30-22(31)15-29-18-8-5-16(6-9-18)24(26)27/h2-10,12,14,29H,11,13,15H2,1H3,(H3,26,27)(H,33,34)/i1D3
• SMILES： CN1C2=C(C=C(C=C2)C(=O)N(CCC(=O)O)C3=CC=CC=N3)N=C1CNC4=CC=C(C=C4)C(=N)N

Computed Properties

• Exact Mass: 474.22100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 474.22071792g/mol
• Heavy Atom Count: 35
• Complexity: 757
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 150Ų

Experimental Properties

• LogP: 3.85900
• PSA: 150.22000
• Melting Point: 262-264°C
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Color/Form: 100 μg/mL (Acetonitrile with 10% 0.01 N HCl)